Cas no 2228160-22-1 (3-amino-1-2-(trifluoromethyl)pyridin-3-ylpropan-1-ol)

• Product Name: 3-amino-1-2-(trifluoromethyl)pyridin-3-ylpropan-1-ol
• CAS No: 2228160-22-1
• MF: C₉H₁₁F₃N₂O
• MW: 220.191652536392
• CID: 5783623
• PubChem ID: 165642231
• Update Time: 2025-06-09

3-amino-1-2-(trifluoromethyl)pyridin-3-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2228160-22-1
• EN300-1959881
• 3-amino-1-[2-(trifluoromethyl)pyridin-3-yl]propan-1-ol
• 3-amino-1-2-(trifluoromethyl)pyridin-3-ylpropan-1-ol

• Inchi： 1S/C9H11F3N2O/c10-9(11,12)8-6(2-1-5-14-8)7(15)3-4-13/h1-2,5,7,15H,3-4,13H2
• InChI Key： BKZIIYJSDNYBGM-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CN=1)C(CCN)O)(F)F

Computed Properties

• Exact Mass: 220.08234746g/mol
• Monoisotopic Mass: 220.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-amino-1-2-(trifluoromethyl)pyridin-3-ylpropan-1-ol

Introduction to 3-amino-1-2-(trifluoromethyl)pyridin-3-ylpropan-1-ol (CAS No: 2228160-22-1)

3-amino-1-2-(trifluoromethyl)pyridin-3-ylpropan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2228160-22-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine derivatives class, characterized by its unique structural and functional properties. The presence of both amino and hydroxyl functional groups, combined with a trifluoromethyl substituent, makes it a versatile intermediate in the synthesis of various bioactive molecules.

The trifluoromethyl group, a key structural feature of this compound, is widely recognized for its ability to enhance metabolic stability, lipophilicity, and binding affinity in drug candidates. This property has made 3-amino-1-2-(trifluoromethyl)pyridin-3-ylpropan-1-ol a valuable building block in medicinal chemistry. Recent advancements in drug discovery have highlighted the importance of fluorinated pyridines in developing novel therapeutics, particularly in oncology and anti-inflammatory applications.

In the context of contemporary pharmaceutical research, 3-amino-1-2-(trifluoromethyl)pyridin-3-ylpropan-1-ol has been explored as a precursor in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its utility in generating compounds with potential antitumor activity by modulating kinase inhibition. The amino group provides a site for further derivatization, enabling chemists to fine-tune the pharmacological profile of the resulting molecules.

One of the most compelling aspects of this compound is its role in developing next-generation antibiotics. The combination of a pyridine core with fluorinated and hydroxyl functionalities creates a scaffold that can interact with bacterial enzymes in novel ways. Researchers have leveraged this compound to design molecules that disrupt bacterial cell wall synthesis or inhibit essential metabolic pathways, offering promising leads against multidrug-resistant strains.

The synthetic pathways associated with 3-amino-1-2-(trifluoromethyl)pyridin-3-ylpropan-1-ol are also of great interest. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly effective in constructing the complex framework of this compound. These advances not only facilitate academic research but also hold industrial significance for large-scale pharmaceutical manufacturing.

From a chemical biology perspective, 3-amino-1-2-(trifluoromethyl)pyridin-3-ylpropan-1-ol serves as an excellent tool for investigating enzyme mechanisms and protein interactions. Its structural motifs allow it to mimic natural substrates or act as competitive inhibitors, providing insights into biological processes at the molecular level. Such studies are crucial for understanding disease pathogenesis and identifying new therapeutic targets.

The pharmacokinetic properties of derivatives derived from this compound are another area of active investigation. The trifluoromethyl group influences solubility and permeability, critical factors in drug absorption, distribution, metabolism, and excretion (ADME). By optimizing these properties, researchers aim to develop drugs with improved bioavailability and reduced side effects. Computational modeling techniques have been increasingly employed to predict and enhance these characteristics before experimental validation.

In recent years, green chemistry principles have guided the development of synthetic routes for compounds like 3-amino-1-(2-trifluoromethylpyridin)-3-propanol, emphasizing sustainability and environmental responsibility. Alternative reagents and catalysts that minimize waste generation have been explored, aligning with global efforts to reduce the ecological footprint of chemical manufacturing. Such innovations not only improve efficiency but also promote ethical practices in drug development.

The role of 3-amino-(E)-1-[2-(trifluoromethyl)pyridin]-3-propenol as a key intermediate has also been highlighted in agrochemical research. Fluorinated pyridines contribute to the efficacy of pesticides by enhancing their stability and bioactivity against pests. By incorporating this compound into synthetic schemes, chemists can develop novel agrochemicals that offer higher yields while minimizing environmental impact—a critical consideration in sustainable agriculture.

Finally, the future prospects for CAS No 2228160 22 1 are promising, with ongoing research uncovering new applications and refining existing ones. Collaborative efforts between academia and industry are likely to drive further innovation, translating laboratory discoveries into tangible benefits for society. As our understanding of molecular interactions deepens, compounds like this will continue to play a pivotal role in advancing human health and addressing global challenges.